6-methyl-N-phenyl-4-(4-phenylmethoxyphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide

• IUPAC Name: 6-methyl-N-phenyl-4-(4-phenylmethoxyphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C25H23N3O2S/c1-17-22(24(29)27-20-10-6-3-7-11-20)23(28-25(31)26-17)19-12-14-21(15-13-19)30-16-18-8-4-2-5-9-18/h2-15,23H,16H2,1H3,(H,27,29)(H2,26,28,31)
• InChI Key: LADWNMUJCIYPFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C25H23N3O2S
• Molecular Weight: 429.5 g/mol

Description

6-methyl-N-phenyl-4-(4-phenylmethoxyphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C25H23N3O2S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications

Structural and Biological Studies

• Hydrogen Bonding and Crystal Structures : Studies on related compounds, such as 2-Amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine and 2-amino-4-chloro-5-formyl-6-[(2-methoxyphenyl)methylamino]pyrimidine, highlight their isostructural nature and hydrogen-bonded sheet formations in crystal structures. These insights are crucial for understanding the intermolecular interactions that influence the solid-state properties of pyrimidine derivatives (Trilleras et al., 2009).

• Antihypertensive Activity : The synthesis and evaluation of 5-(4-substituted phenyl)-2-(substituted benzylsulfanyl)-4-(substituted phenyl)-6-methyl-1,4-dihydro-5-pyrimidine carboxamides for antihypertensive activity demonstrate the potential of pyrimidine derivatives as therapeutic agents. This study provides a framework for the design of new compounds with enhanced biological activities (Alam et al., 2010).

• Synthesis and Anti-Inflammatory Activity : Research on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents highlights the versatile applications of pyrimidine derivatives in medicinal chemistry. These compounds have been evaluated for their COX-1/COX-2 inhibition and showed significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

• Cytotoxic Activity : The synthesis and characterization of novel 4-thiopyrimidine derivatives and their evaluation for cytotoxic activity against various cancer cell lines demonstrate the potential of pyrimidine derivatives in cancer research. The study presents the structural basis for the observed biological activities, providing insights into the development of new anticancer agents (Stolarczyk et al., 2018).